Cas no 4963-05-7 (Boron,(1,3-diphenyl-1,3-propanedionato-O,O')diphenyl-,(T-4)- (9CI))

• Product Name: Boron,(1,3-diphenyl-1,3-propanedionato-O,O')diphenyl-,(T-4)- (9CI)
• CAS No: 4963-05-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 335047
• PubChem ID: 229605
• Update Time: 2025-04-19

Boron,(1,3-diphenyl-1,3-propanedionato-O,O')diphenyl-,(T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boron,(1,3-diphenyl-1,3-propanedionato-O,O')diphenyl-,(T-4)- (9CI)
• 4963-05-7
• NSC-23396
• 58265-35-3
• 2,2,3-Trimethyl-N-phenylbutanimidic acid
• NSC23396
• DTXSID90964309
• SCHEMBL5542466

• Inchi： 1S/C13H19NO/c1-10(2)13(3,4)12(15)14-11-8-6-5-7-9-11/h5-10H,1-4H3,(H,14,15)
• InChI Key： ZJPKXFOXZPWWMF-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.147
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.999
• Boiling Point: 345°Cat760mmHg
• Flash Point: 207.3°C
• Refractive Index: 1.531